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Compound of Interest

Compound Name: Kahweofuran

Cat. No.: B1581755 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory

compliance. This document provides a comprehensive guide to the safe handling of

Kahweofuran, a key flavor component of roasted coffee. Due to the limited availability of a

specific Safety Data Sheet (SDS) for Kahweofuran, the following procedures are based on its

known physical and chemical properties and the established best practices for handling furan-

containing compounds.

Physical and Chemical Properties of Kahweofuran
A summary of the known physical and chemical properties of Kahweofuran is presented

below. This information is crucial for making informed decisions regarding its safe handling and

storage.
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Property Value Source

Appearance
Colorless to pale yellow clear

liquid (estimated)
[1]

Molecular Formula C₇H₈OS [2]

Molecular Weight 140.20 g/mol [2]

Boiling Point
193.00 to 194.00 °C @ 760.00

mm Hg (estimated)
[1]

Flash Point
159.00 °F (70.50 °C)

(estimated)
[1]

Vapor Pressure
0.663000 mmHg @ 25.00 °C

(estimated)
[1]

Water Solubility
280.9 mg/L @ 25 °C

(estimated)
[1]

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data for Kahweofuran, a cautious approach to personal

protection is mandatory. The following PPE is recommended based on the general hazards

associated with furan compounds, which can include flammability, irritation, and potential

toxicity.[3][4][5]
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PPE Category Minimum Requirement Rationale

Hand Protection Nitrile or neoprene gloves.
To prevent skin contact with

the chemical.[6]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for procedures with a

high splash risk.

To protect the eyes and face

from splashes.[7]

Skin and Body Protection

A laboratory coat or chemical-

resistant apron. Long pants

and closed-toe shoes are

mandatory.

To protect skin from accidental

spills.[4][6]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to minimize inhalation

exposure.

To prevent inhalation of vapors

or aerosols.[4]

Operational Plan for Safe Handling
A systematic approach to handling Kahweofuran in a laboratory setting is essential to

minimize exposure and prevent accidents.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Mark the container with the date of receipt and the date it was first opened.[4]

Store Kahweofuran in a cool, dry, and well-ventilated area, away from heat, sparks, and

open flames.[3][4]

Keep the container tightly closed when not in use.[4]

Store in a designated flammable liquids cabinet if available.[4]
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2. General Handling and Use:

All work with Kahweofuran should be performed in a certified chemical fume hood to control

vapor inhalation.

Before starting any procedure, ensure that an emergency eyewash station and safety

shower are readily accessible.[4]

Use compatible labware (e.g., glass, PTFE) and avoid contact with strong oxidizing agents.

Dispense the smallest quantity of the chemical needed for the experiment to minimize waste.

3. Spill and Emergency Procedures:

Small Spills: In the event of a small spill within a fume hood, absorb the liquid with an inert

absorbent material (e.g., vermiculite, sand).[3] Collect the contaminated material in a sealed,

properly labeled container for hazardous waste disposal.[3][4]

Large Spills: For larger spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.

Personal Contamination:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Disposal Plan
All Kahweofuran waste, including empty containers and contaminated materials, must be

treated as hazardous waste.

1. Waste Collection and Containerization:

Collect all liquid and solid waste contaminated with Kahweofuran in a designated, leak-

proof, and clearly labeled hazardous waste container.[3][4][8] The container should be
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compatible with organic compounds.

Do not mix Kahweofuran waste with other waste streams unless specifically instructed to do

so by your EHS department.[5]

2. Labeling:

The hazardous waste container must be labeled with "Hazardous Waste" and the full

chemical name, "Kahweofuran."[3][4] Include any other hazard warnings as required by

your institution.

3. Storage and Disposal:

Store the sealed hazardous waste container in a designated satellite accumulation area.[8]

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste contractor.[3][5]

Never dispose of Kahweofuran down the drain or in the regular trash.[5]

Workflow for Safe Handling and Disposal of
Kahweofuran
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Workflow for Safe Handling and Disposal of Kahweofuran

Start: Receive Kahweofuran

Inspect Container for Damage

Store in a Cool, Dry, Ventilated Area
(Flammable Cabinet)

Prepare for Work:
Don Appropriate PPE

Handle in Chemical Fume Hood

Perform Experiment

Spill Occurs

Collect Waste in
Labeled Hazardous

Waste Container

No

Spill Cleanup:
Use Absorbent Material,

Collect Waste

Yes

Arrange for Disposal
via EHS

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Kahweofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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